2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C17H14BrNO2
• Molecular Weight: 344.2 g/mol
• IUPAC Name: 2-[(E)-3-(4-bromophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C17H14BrNO2/c1-19-15-5-3-2-4-14(17(15)21)16(20)11-8-12-6-9-13(18)10-7-12/h2-11H,1H3,(H,19,21)/b11-8+
• InChI Key: WMXVOFLKDQUTMJ-DHZHZOJOSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC=C(C=C2)Br
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=C(C=C2)Br

Description

2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as BMA-7, is a synthetic compound that has been studied for its potential use in various scientific applications. This compound is a member of the family of cycloheptatrienone derivatives, which have been shown to have a range of biological activities.

Scientific Research Applications

2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been studied for its potential use in various scientific applications. One area of research is in the field of cancer therapy. 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a potential candidate for the development of new cancer treatments.
Another area of research is in the field of neuroscience. 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is not completely understood, but it is thought to involve the inhibition of the mitochondrial respiratory chain. This leads to the generation of reactive oxygen species, which in turn activate the apoptotic pathway.
Biochemical and Physiological Effects:
2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, as well as protect neurons from oxidative stress. It has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation is that its mechanism of action is not completely understood, which makes it difficult to predict its effects in different experimental systems.

Future Directions

There are several future directions for research on 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one. One area of research is to further elucidate its mechanism of action, which may lead to the development of more targeted therapies. Another area of research is to investigate its potential use in the treatment of neurodegenerative diseases. Additionally, 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one may be useful in the development of new anti-inflammatory drugs.

Synthesis Methods

2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one can be synthesized using a two-step process. The first step involves the reaction of 4-bromobenzaldehyde with malonic acid in the presence of acetic anhydride to form 4-bromophenylacrylic acid. The second step involves the reaction of 4-bromophenylacrylic acid with methylamine and cycloheptanone in the presence of acetic anhydride to form 2-[3-(4-Bromophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one.